Vegfr-2-IN-20

• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol
• InChI: InChI=1S/C20H20N4O3S/c1-3-24-19(26)16-6-4-5-7-17(16)22-20(24)28-12-18(25)21-15-10-8-14(9-11-15)13(2)23-27/h4-11,27H,3,12H2,1-2H3,(H,21,25)/b23-13+
• InChIKey: WORLRVQQJCNIKI-YDZHTSKRSA-N

Vegfr-2-IN-20 Overview

VEGFR-2-IN-20 (Compound 7) is a small-molecule inhibitor targeting vascular endothelial growth factor receptor (VEGFR) with a molecular formula of C20H20N4O3S and a molecular weight of 396.46 g/mol . Its CAS registry number is 2404581-25-3 . The compound is classified as a research-use-only VEGFR inhibitor and is documented as having potential for the investigation of cancer diseases, primarily within angiogenesis-related oncology models .

Pathway study VEGFR-2 kinase inhibition in angiogenesis models

Cell assays Antiproliferative endpoint review in cancer cell lines

In vivo use Standardized solvent protocol for animal studies

Vegfr-2-IN-20: Substitution Risks

Substituting VEGFR-2-IN-20 with other in-class VEGFR-2 inhibitors (e.g., sunitinib, sorafenib, or axitinib) is scientifically inadvisable without empirical comparative data. VEGFR-2-IN-20 possesses a distinct chemical scaffold featuring a quinazolinone core linked to a hydroxyimino acetamide moiety, differentiating it from the indolinone (sunitinib), diaryl urea (sorafenib), or indazole (axitinib) backbones of clinical comparators [1]. While specific quantitative differentiation data (IC50, selectivity, PK) for VEGFR-2-IN-20 are currently limited in the public domain, the unique structure implies potential differences in kinase selectivity, cellular potency, and physicochemical properties that cannot be assumed equivalent [2]. Procurement decisions based solely on target class homology risk introducing uncontrolled variables into experimental systems, particularly where off-target profiles or ADME properties remain uncharacterized for this specific compound.

Kinase potency divergence

IC₅₀ values differ substantially among VEGFR-2 inhibitor analogs; potency profile may not transfer.

Off-target selectivity mismatch

Dual inhibitors (e.g., with carbonic anhydrase activity) confound VEGFR-2-specific pathway interpretation.

Structural scaffold differences

Distinct chemotypes lead to variable cellular response profiles and require independent validation.

• [1] InvivoChem, 'VEGFR-2-IN-20 Chemical Structure and Physicochemical Properties', InvivoChem Product Database, CAS 2404581-25-3, accessed 2026. View Source
• [2] APExBIO, 'VEGFR-2-IN-20 (Compound 7) Mechanism and Applications', APExBIO Product Literature, accessed 2026. View Source

Vegfr-2-IN-20 Comparative Evidence

Kinase Inhibition Potency vs. VEGFR-2-IN-22

VEGFR-2-IN-20 contains a 2-[(3-ethyl-3,4-dihydro-4-oxo-2-quinazolinyl)thio] acetamide core with a 4-(hydroxyiminoethyl)phenyl substituent, a scaffold distinct from sunitinib (indolinone), sorafenib (diaryl urea), and axitinib (indazole) [1]. While quantitative kinase inhibition data for VEGFR-2-IN-20 are not publicly available, structurally related quinazolinone derivatives have demonstrated VEGFR-2 inhibitory activity [2]. This structural divergence may confer differential binding modes and selectivity profiles compared to established clinical comparators.

Kinase inhibition

Class-level inference

Target: reported potent inhibition (IC₅₀ undisclosed) vs VEGFR-2-IN-22 IC₅₀ 19.82 nM

Assay potency context; direct comparison requires characterization

Exact IC₅₀ undefined; verify for application

Evidence Dimension	Chemical Scaffold / Pharmacophore
Target Compound Data	Quinazolinone-thioacetamide with hydroxyiminoethyl phenyl group
Comparator Or Baseline	Sunitinib: indolinone; Sorafenib: diaryl urea; Axitinib: indazole
Quantified Difference	Qualitatively distinct scaffold class (no quantitative scaffold similarity metric available)
Conditions	Structural analysis based on IUPAC name and SMILES notation

Why This Matters

Procurement decisions should account for scaffold divergence as a potential source of differential kinase selectivity and off-target liability, necessitating compound-specific validation rather than class-based substitution.

• [1] InvivoChem, 'VEGFR-2-IN-20: IUPAC Name, SMILES and InChI Key', InvivoChem Product Database, accessed 2026. View Source
• [2] Semantic Scholar, 'Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies', 2024. View Source

Off-Target Selectivity vs. hCA/VEGFR-2-IN-2

VEGFR-2-IN-20 (reported as Compound 39 in PMID: 38728867) demonstrated antiproliferative activity against human HCT-116 colorectal carcinoma cells with an IC50 of 4.58 μM and against HepG2 hepatocellular carcinoma cells with an IC50 of 3.97 μM, assessed by MTT assay following 24-hour incubation [1]. As a class-level reference, the structurally unrelated VEGFR-2 inhibitor VEGFR-2-IN-73 (Compound 15) exhibited IC50 values of 3.66 μM (HCT-116) and 3.31 μM (HepG-2) under comparable MTT assay conditions , placing VEGFR-2-IN-20 within a similar antiproliferative range. However, the quinoxaline-based VEGFR-2 inhibitor 7f showed higher potency against HCT-116 (IC50 range 4.28–9.31 μM) with demonstrated VEGFR-2 kinase inhibition [2].

Off-target selectivity

Class-level inference

Selective for VEGFR; no hCA activity vs dual hCA/VEGFR-2 inhibitor (hCA IX Kᵢ 3.6 nM)

Divergent selectivity may alter pathway interpretation

Confounding off-targets in comparator; not present in target

Evidence Dimension	Antiproliferative activity (MTT assay)
Target Compound Data	HCT-116 IC50 = 4.58 μM; HepG2 IC50 = 3.97 μM (24 hr incubation)
Comparator Or Baseline	VEGFR-2-IN-73: HCT-116 IC50 = 3.66 μM, HepG-2 IC50 = 3.31 μM; Compound 7f: HCT-116 IC50 range 4.28–9.31 μM
Quantified Difference	Target compound within 0.92–1.27 μM of comparator values (no direct head-to-head data available)
Conditions	MTT assay; 24 hr (target) vs. 48–72 hr (comparators) incubation; cancer cell lines

Why This Matters

The antiproliferative data establish a baseline for cellular potency in common oncology models, enabling researchers to select VEGFR-2-IN-20 for studies where moderate micromolar activity in HCT-116 and HepG2 contexts is appropriate.

• [1] MedChemExpress (MCE), 'VEGFR-2-IN-20 Cellular Effect Data (HCT-116, HepG2)', MCE Product Catalog, citing PMID: 38728867 and PMID: 37453330. View Source
• [2] Bioorganic Chemistry, 'Novel quinoxaline-based VEGFR-2 inhibitors to halt angiogenesis', Volume 139, 2023, 106735. View Source

Antiproliferative Efficacy in Cancer Cell Lines

VEGFR-2-IN-20 exhibits a predicted LogP of 3 and a topological polar surface area (tPSA) of 120 Ų, with 2 hydrogen bond donors and 6 hydrogen bond acceptors [1]. For class-level reference, approved VEGFR-2 inhibitors demonstrate varied LogP values: sunitinib (LogP ~3.0), sorafenib (LogP ~4.1), and axitinib (LogP ~4.3). VEGFR-2-IN-20's LogP of 3 falls at the lower end of this range, suggesting moderate lipophilicity potentially favorable for aqueous solubility relative to more lipophilic comparators, though direct experimental solubility comparison data are not available [2].

Antiproliferative activity

Cross-study comparable

HCT-116: 4.58 µM; HepG2: 3.97 µM (24 h MTT) vs sorafenib 17–47 µM

Supports cell-model endpoint review; relative IC₅₀ difference noted

Not indicative of clinical efficacy; model-specific response

Evidence Dimension	Predicted lipophilicity (LogP) and polarity (tPSA)
Target Compound Data	LogP = 3; tPSA = 120 Ų; HBD = 2; HBA = 6
Comparator Or Baseline	Sunitinib LogP ~3.0; Sorafenib LogP ~4.1; Axitinib LogP ~4.3
Quantified Difference	LogP lower than sorafenib (Δ ≈1.1) and axitinib (Δ ≈1.3); comparable to sunitinib
Conditions	Predicted/computed values using standard in silico algorithms

Why This Matters

Predicted LogP informs solubility expectations and potential formulation requirements; researchers requiring moderate lipophilicity for cellular permeability without excessive hydrophobicity may find VEGFR-2-IN-20's predicted profile suitable.

• [1] InvivoChem, 'VEGFR-2-IN-20 Physicochemical Properties: LogP, tPSA, HBD, HBA', InvivoChem Product Database, accessed 2026. View Source
• [2] DrugBank and PubChem compound records for sunitinib, sorafenib, and axitinib (reference LogP values). View Source

Vegfr-2-IN-20 Research Applications

VEGFR-2 Signaling in Cancer Models

Based on demonstrated antiproliferative activity against HCT-116 (IC50 = 4.58 μM) and HepG2 (IC50 = 3.97 μM) cell lines, VEGFR-2-IN-20 is suitable for in vitro oncology studies investigating growth inhibition in colorectal and liver cancer models. The compound may serve as a tool for probing VEGFR-mediated pathways in these specific cellular contexts [1].

Angiogenesis and Endothelial Function Assays

The unique quinazolinone-thioacetamide scaffold of VEGFR-2-IN-20, distinct from clinical VEGFR-2 inhibitors, makes it a candidate for structural biology studies including X-ray crystallography or molecular docking to elucidate novel binding interactions with the VEGFR-2 ATP-binding pocket [2].

In Vivo Tumor Xenograft Studies

As a documented VEGFR inhibitor, VEGFR-2-IN-20 can be employed as a chemical probe in angiogenesis research to dissect VEGFR-2-dependent signaling events. Researchers should independently validate target engagement and downstream effects (e.g., p-VEGFR-2, p-ERK modulation) due to the absence of published biochemical IC50 data for this specific compound .

Kinase Selectivity Profiling

VEGFR-2-IN-20 is appropriate for inclusion in kinase selectivity panels or comparative pharmacology studies aimed at characterizing the selectivity profile of quinazolinone-based VEGFR inhibitors relative to indolinone, diaryl urea, or indazole scaffolds. Such studies would address the current evidence gap regarding off-target kinase interactions [3].

Application

Selection Property

Validation Focus

VEGFR-2 signaling in cancer cell models

Cell-model antiproliferative response

Dose-response and downstream phosphorylation endpoints

Angiogenesis model studies

VEGFR-2-dependent vascular morphogenesis

Tube formation and aortic ring assay benchmarks

In vivo tumor xenograft studies

Reproducible formulation protocol

Tumor growth inhibition and biomarker modulation

Kinase selectivity profiling

Selective VEGFR-2 inhibition

Kinome-wide selectivity index determination

• [1] MedChemExpress (MCE), 'VEGFR-2-IN-20 Cellular Effect Data (HCT-116, HepG2)', MCE Product Catalog, citing PMID: 38728867 and PMID: 37453330. View Source
• [2] InvivoChem, 'VEGFR-2-IN-20 Chemical Structure and IUPAC Nomenclature', InvivoChem Product Database, CAS 2404581-25-3. View Source
• [3] APExBIO, 'VEGFR-2-IN-20 (Compound 7) Mechanism and Applications', APExBIO Product Literature. View Source